Cas no 648926-15-2 (Glycogen Phosphorylase Inhibitor)
Glycogen Phosphorylase Inhibitor Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4,5-difluoro-N-[[2-methoxy-5-(methylcarbamoylamino)phenyl]carbamoyl]benzamide
- CS-0094975
- 2-Chloro-4,5-difluoro-N-[[[2-methoxy-5-[[(methylamino)carbonyl]amino]phenyl]amino]carbonyl]-benzamide
- 2-Chloro-4,5-difluoro-N-((2-methoxy-5-(3-methylureido)phenyl)carbamoyl)benzamide
- BDBM50174379
- CHEMBL198392
- NCGC00387762-01
- SCHEMBL4572708
- Glycogen Phosphorylase Inhibitor
- 1-{3-[3-(2-Chloro-4,5-difluoro-benzoyl)-ureido]-4-methoxy-phenyl}-3-methyl-urea
- GlycogenPhosphorylaseInhibitor
- Glycogen phosphorylase-IN-1
- ROJNYKZWTOHRNU-UHFFFAOYSA-N
- 648926-15-2
- DTXSID90435160
- 1-(3-(3-(2-Chloro-4,5-difluorobenzoyl)ureido)-4-methoxyphenyl)-3-methylurea
- 1-{3-[3-(2-Chloro-4,5-difluorobenzoyl)ureido]-4-methoxyphenyl}-3-methylurea
- AKOS040755914
- HY-128029
-
- Inchi: 1S/C17H15ClF2N4O4/c1-21-16(26)22-8-3-4-14(28-2)13(5-8)23-17(27)24-15(25)9-6-11(19)12(20)7-10(9)18/h3-7H,1-2H3,(H2,21,22,26)(H2,23,24,25,27)
- InChI Key: ROJNYKZWTOHRNU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C(NC(NC1C=C(C=CC=1OC)NC(NC)=O)=O)=O)F)F
Computed Properties
- Exact Mass: 412.0749890g/mol
- Monoisotopic Mass: 412.0749890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 109Ų
Glycogen Phosphorylase Inhibitor Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G641000-1mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 1mg |
$121.00 | 2023-05-18 | ||
| TRC | G641000-5mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 5mg |
$523.00 | 2023-05-18 | ||
| TRC | G641000-10mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 10mg |
$867.00 | 2023-05-18 | ||
| TRC | G641000-25mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 25mg |
$1717.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71796-1mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 98% | 1mg |
¥1114.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71796-5mg |
Glycogen Phosphorylase Inhibitor |
648926-15-2 | 98% | 5mg |
¥4572.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203975-1 mg |
Glycogen Phosphorylase Inhibitor, |
648926-15-2 | ≥98% | 1mg |
¥1,339.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203975A-5 mg |
Glycogen Phosphorylase Inhibitor, |
648926-15-2 | ≥98% | 5mg |
¥5,265.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203975-1mg |
Glycogen Phosphorylase Inhibitor, |
648926-15-2 | ≥98% | 1mg |
¥1339.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203975A-5mg |
Glycogen Phosphorylase Inhibitor, |
648926-15-2 | ≥98% | 5mg |
¥5265.00 | 2023-09-05 |
Glycogen Phosphorylase Inhibitor Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Glycogen Phosphorylase Inhibitor
Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2): A Comprehensive Overview
The compound with CAS No 648926-15-2, commonly referred to as Glycogen Phosphorylase Inhibitor, has emerged as a significant area of interest in the fields of biochemistry and pharmacology. This compound is a potent inhibitor of glycogen phosphorylase, an enzyme that plays a critical role in carbohydrate metabolism. Recent advancements in research have shed light on its potential applications in treating metabolic disorders, particularly those related to glucose regulation.
Glycogen phosphorylase is a key enzyme involved in glycogen breakdown, releasing glucose-1-phosphate, which is subsequently converted to glucose for energy production. The inhibition of this enzyme can modulate glucose levels, making it a promising target for therapeutic interventions. The Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2) has been shown to effectively suppress the activity of this enzyme, thereby reducing glycogenolysis and potentially lowering blood glucose levels.
Recent studies have explored the molecular mechanisms underlying the inhibitory effects of this compound. Researchers have identified that the inhibitor binds to the active site of glycogen phosphorylase, preventing its interaction with glycogen. This binding mechanism is highly specific and does not significantly affect other enzymes involved in carbohydrate metabolism, minimizing off-target effects. Such specificity enhances the potential of this compound as a therapeutic agent with minimal adverse effects.
The Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2) has also been investigated for its role in managing conditions such as type 2 diabetes mellitus. In diabetic patients, impaired glycogen metabolism contributes to hyperglycemia. By inhibiting glycogen phosphorylase, this compound could help regulate blood sugar levels and improve insulin sensitivity. Preclinical studies have demonstrated promising results, with significant reductions in blood glucose levels observed in animal models treated with the inhibitor.
Moreover, the Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2) has shown potential in sports nutrition and performance enhancement. Glycogen stores are crucial for sustained energy during prolonged physical activity. By inhibiting glycogen phosphorylase, this compound could delay glycogen depletion, thereby prolonging endurance and reducing fatigue. However, ethical considerations and regulatory oversight must be carefully addressed when exploring such applications.
Recent advancements in computational chemistry have further enhanced our understanding of the structural properties of the Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2). Molecular docking studies have revealed key interactions between the inhibitor and the enzyme's active site, providing insights into its binding affinity and selectivity. These findings pave the way for the design of more potent and selective inhibitors in the future.
In conclusion, the Glycogen Phosphorylase Inhibitor (CAS No 648926-15-2) represents a novel approach to modulating carbohydrate metabolism with potential applications in treating metabolic disorders and enhancing physical performance. Continued research is essential to fully harness its therapeutic potential while ensuring safety and efficacy.
648926-15-2 (Glycogen Phosphorylase Inhibitor) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)